Cas no 1423-10-5 (Fluorobenzene-d5)

Fluorobenzene-d5 Properties

Names and Identifiers

• Benzene-1,2,3,4,5-d5,6-fluoro-
• Fluorobenzene-d4
• d5-fluorobenzene
• DE825
• EINECS 215-831-6
• pentadeuterio-fluoro-benzene
• perdeuteriofluorobenzene
• FLUOROBENZENE-D5
• fluoro(2H5)benzene
• Benzene-d5, fluoro-
• (2H5)Phenyl fluoride
• (ISOTOPIC ENRICHMENT )
• 1-Fluoro(2,3,4,5,6-2H5)benzene
• Fluorobenzene-d598+atom%d
• FLUOROBENZENE-D5, 99 ATOM % D
• Fluorobenzene-D5 > 98.0 Atom % D
• Fluorobenzene-d5 98 atom % D, 99% (CP)
• DTXSID30162009
• J-007634
• 1,2,3,4,5-pentadeuterio-6-fluorobenzene
• HY-142106
• Fluorobenzene-d5, 98 atom % D, 99% (CP)
• 1423-10-5
• 1-fluoro(H)benzene
• D98729
• CS-0376198
• Pentadeuterofluorobenzene
• SCHEMBL1332086
• Benzene-1,2,3,4,5-d5, 6-fluoro-
• MFCD00000281
• 1-fluoro((2)H)benzene
• Fluorobenzene-d5
• Fluorobenzene (D5, 98%)
• 1,2,3,4,5-pentadeuterio-6-fluoro-benzene
• 1-FLUORO((2)H?)BENZENE
• Fluoro(2H5)benzene
• PYLWMHQQBFSUBP-RALIUCGRSA-N
• +Expand

• MDL： MFCD00000281
• InChIKey： PYLWMHQQBFSUBP-RALIUCGRSA-N
• Inchi： InChI=1S/C6H5F/c7-6-4-2-1-3-5-6/h1-5H/i1D,2D,3D,4D,5D
• SMILES： [2H]C1C([2H])=C([2H])C(F)=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 101.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 101.069
• Heavy Atom Count: 7
• Complexity: 46.1
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 1.82570
• PSA: 0.00000
• Refractive Index: n20/D 1.4651(lit.)
• Boiling Point: 84.4 °C(lit.)
• Melting Point: -42ºC
• Flash Point: Fahrenheit: 8.6 ° f < br / > Celsius: -13 ° C < br / >
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.078 g/mL at 25 °C